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Compound of Interest

Compound Name: Acetanilide, 2',6'-dibromo-
CAS No.: 33098-80-5
Cat. No.: B12289835
Get Quote
. J

Strategic Profile & Molecular Architecture

Acetanilide, 2',6'-dibromo- (N-(2,6-dibromophenyl)acetamide) represents a specialized class
of sterically hindered amides. Unlike its para-substituted counterparts, this molecule features
bromine atoms occupying both ortho positions relative to the acetamido group. This structural
arrangement imposes significant restricted rotation around the N-C(phenyl) bond, making it a
valuable model for studying atropisomerism and a critical intermediate in the synthesis of
sterically congested ligands (e.g., N-heterocyclic carbenes) and pharmaceuticals.

Core Identity
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Parameter Specification

CAS Registry Number 33098-80-5

IUPAC Name N-(2,6-dibromophenyl)acetamide
Molecular Formula CsH7Br2NO

Molecular Weight 292.96 g/mol

SMILES CC(=O)NC1=C(Br)C=CC=C1Br
Appearance White to off-white crystalline solid

Structural Visualization

The following diagram illustrates the steric environment of the molecule, highlighting the
"blocking" effect of the ortho-bromine atoms which prevents planar conformation and protects
the amide nitrogen.
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Figure 1: Structural logic of 2',6'-dibromoacetanilide, emphasizing the steric hindrance imposed
by bromine atoms.

Physicochemical Specifications

The following data aggregates calculated and experimental values. Researchers should verify
melting points experimentally as purity levels significantly impact thermal properties of
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halogenated acetanilides.

Property Value | Description Notes

Significantly higher than 2,6-

Melting Point >160 °C (Predicted/Analogous) dibromoaniline (~80-82°C) due
to H-bonding.
- Hydrophobic character
Solubility (Water) Insoluble )
dominates.
N ) Soluble in DMSO, DMF, hot Recrystallization typically
Solubility (Organic) ]
Ethanol performed in EtOH/H20.

The amide nitrogen is non-
pKa (Conjugate Acid) ~-151t0-2.0 basic due to resonance and

electron-withdrawing Br atoms.

H-Bond Donor 1 (Amide NH) Sterically shielded.

Synthetic Architecture
The Regioselectivity Challenge

A common pitfall in synthesizing CAS 33098-80-5 is the attempt to directly brominate
acetanilide.

o Direct Bromination: Reacting acetanilide with Br2 predominantly yields 4-bromoacetanilide
(para) or 2,4-dibromoacetanilide. The steric bulk of the acetyl group discourages attack at
the ortho positions, and the para position is electronically favored.[1]

o Correct Pathway: The synthesis must proceed via the acetylation of the pre-halogenated
aniline (2,6-dibromoaniline).

Synthesis Workflow

The most robust route involves the acetylation of 2,6-dibromoaniline. If 2,6-dibromoaniline is
not commercially available, it is synthesized from sulfanilamide to block the para-position,
followed by desulfonation.
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Figure 2: Retrosynthetic pathway ensuring 2,6-regioselectivity.

Experimental Protocols
Protocol A: Acetylation of 2,6-Dibromoaniline

This protocol assumes possession of 2,6-dibromoaniline.[2] Due to the steric hindrance of the
amine nitrogens flanked by two bromine atoms, vigorous acetylation conditions are required
compared to unhindered anilines.
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Reagents:

2,6-Dibromoaniline (1.0 eq)

Acetic Anhydride (excess, ~5-10 eq)

Glacial Acetic Acid (solvent) or Pyridine (catalyst/solvent)

Conc. H2S0a4 (catalytic, optional for sluggish reactions)

Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-
dibromoaniline in glacial acetic acid (approx. 5 mL per gram of amine).

Addition: Add Acetic Anhydride (5 equivalents). If the reaction is slow, add 2-3 drops of
concentrated H2SOa4 as a catalyst.

Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 120-130°C) for 2—4
hours. Note: Monitoring by TLC is essential as steric hindrance slows nucleophilic attack.

Quench: Allow the mixture to cool to room temperature. Pour the reaction mixture slowly into
crushed ice (approx. 10x volume) with vigorous stirring.

Precipitation: The product should precipitate as a solid. Stir for 30 minutes to ensure
hydrolysis of excess acetic anhydride.

Filtration: Filter the solid under vacuum. Wash copiously with cold water to remove acid
traces.

Purification: Recrystallize from hot Ethanol or an Ethanol/Water mixture.

Drying: Dry in a vacuum oven at 50°C.

Characterization (Self-Validation)

To confirm the identity of the product and rule out the 2,4-isomer, utilize *H NMR.

1H NMR (DMSO-ds or CDCls):
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[e]

0 ~2.0-2.2 ppm (3H, s): Acetyl methyl group.

(¢]

0 ~7.0-7.2 ppm (1H, t): Para-proton (H-4).

[¢]

0 ~7.5-7.7 ppm (2H, d): Meta-protons (H-3, H-5). Note: The doublet/triplet pattern
indicates symmetry, confirming the 2,6-substitution. A 2,4-substitution would show three
distinct aromatic signals.

o

0 ~9.5-10.0 ppm (1H, br s): Amide NH. (Shifted downfield due to H-bonding and electron
withdrawal).

Applications & Reactivity
Palladium-Catalyzed Coupling (Suzuki/Heck)

While the 2,6-dibromo positions are hindered, they are active in palladium-catalyzed cross-
coupling reactions. This molecule serves as a precursor for synthesizing meta-terphenyl
derivatives or sterically bulky biaryl ligands used in catalysis.

Hydrolysis Studies

The compound is often used to study the "Ortho Effect” in hydrolysis rates. The bulky bromine
atoms shield the carbonyl carbon from nucleophilic attack, making 2',6'-dibromoacetanilide
significantly more resistant to hydrolysis (both acidic and basic) compared to unsubstituted
acetanilide.

Safety & Handling (MSDS Highlights)

» Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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« Handling: Use in a fume hood. Avoid dust generation. The compound is halogenated and
may release toxic bromide fumes upon thermal decomposition.

o Storage: Store at room temperature, dry, and away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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